Cas no 2375250-79-4 (rac-(1R,2R)-2-(fluoromethyl)-N-phenylcyclopropane-1-carboxamide)

• Product Name: rac-(1R,2R)-2-(fluoromethyl)-N-phenylcyclopropane-1-carboxamide
• CAS No: 2375250-79-4
• MF: C₁₁H₁₂FNO
• MW: 193.217486381531
• CID: 5996429
• PubChem ID: 165750583
• Update Time: 2025-10-05

rac-(1R,2R)-2-(fluoromethyl)-N-phenylcyclopropane-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2375250-79-4
• rac-(1R,2R)-2-(fluoromethyl)-N-phenylcyclopropane-1-carboxamide
• EN300-7437861

• Inchi： 1S/C11H12FNO/c12-7-8-6-10(8)11(14)13-9-4-2-1-3-5-9/h1-5,8,10H,6-7H2,(H,13,14)/t8-,10+/m0/s1
• InChI Key： PQPOQULXBDTKRB-WCBMZHEXSA-N
• SMILES： FC[C@@H]1C[C@H]1C(NC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 193.090292168g/mol
• Monoisotopic Mass: 193.090292168g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 29.1Ų

Additional information on rac-(1R,2R)-2-(fluoromethyl)-N-phenylcyclopropane-1-carboxamide

Introduction to Rac-(1R,2R)-2-(fluoromethyl)-N-phenylcyclopropane-1-carboxamide (CAS No. 2375250-79-4)

Rac-(1R,2R)-2-(fluoromethyl)-N-phenylcyclopropane-1-carboxamide is a highly specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 2375250-79-4, belongs to a class of molecules known for their unique structural and pharmacological properties. The presence of a fluoromethyl group and a cyclopropane ring in its molecular structure contributes to its distinct chemical behavior and potential biological activity.

The cyclopropane ring is a key feature of this compound, as it introduces a high degree of strain into the molecule. This strain can be exploited to enhance the reactivity and binding affinity of the compound towards biological targets. In particular, the rigid three-membered ring structure can mimic natural bioactive scaffolds, making it an attractive moiety for drug design. The combination of the cyclopropane ring with the fluoromethyl group creates a molecule that is both structurally novel and pharmacologically promising.

The N-phenyl moiety in the name Rac-(1R,2R)-2-(fluoromethyl)-N-phenylcyclopropane-1-carboxamide further enhances the compound's potential therapeutic applications. Phenyl groups are commonly found in many bioactive molecules due to their ability to interact with biological targets through hydrophobic and π-stacking interactions. The presence of this group in Rac-(1R,2R)-2-(fluoromethyl)-N-phenylcyclopropane-1-carboxamide suggests that it may have the ability to bind to proteins or other biological macromolecules with high specificity.

In recent years, there has been growing interest in the development of fluorinated compounds for pharmaceutical applications. Fluorine atoms can significantly influence the pharmacokinetic and pharmacodynamic properties of a molecule. For instance, they can increase metabolic stability, improve lipophilicity, and enhance binding affinity. The incorporation of a fluoromethyl group into Rac-(1R,2R)-2-(fluoromethyl)-N-phenylcyclopropane-1-carboxamide may contribute to these desirable properties, making it a valuable candidate for further investigation.

The stereochemistry of this compound, specifically the (1R,2R) configuration, is another critical aspect that contributes to its unique properties. Chirality plays a crucial role in drug design, as enantiomers of a molecule can exhibit vastly different biological activities. The (1R,2R) configuration ensures that Rac-(1R,2R)-2-(fluoromethyl)-N-phenylcyclopropane-1-carboxamide interacts with biological targets in a specific manner, which can be exploited to achieve desired therapeutic effects.

Recent research has highlighted the potential of cyclopropane-containing compounds as scaffolds for drug discovery. These molecules have shown promise in various therapeutic areas, including oncology, inflammation, and infectious diseases. The structural features of Rac-(1R,2R)-2-(fluoromethyl)-N-phenylcyclopropane-1-carboxamide make it an intriguing candidate for further exploration in these fields. Its unique combination of structural elements suggests that it may possess novel mechanisms of action that could lead to the development of new treatments.

The synthesis of Rac-(1R,2R)-2-(fluoromethyl)-N-phenylcyclopropane-1-carboxamide presents several challenges due to its complex structure. However, advances in synthetic chemistry have made it possible to access such molecules with increasing efficiency and precision. Techniques such as asymmetric synthesis and transition metal catalysis have been particularly useful in constructing the desired stereochemistry and functional groups.

In conclusion, Rac-(1R,2R)-2-(fluoromethyl)-N-phenylcyclopropane-1-carboxamide (CAS No. 2375250-79-4) is a fascinating compound with significant potential in pharmaceutical research. Its unique structural features, including the cyclopropane ring and the fluoromethyl group, make it an attractive candidate for further investigation. The N-phenyl moiety and stereochemistry further enhance its pharmacological promise. As research in fluorinated compounds continues to advance, compounds like Rac-(1R,2R)-2-(fluoromethyl)-N-phenylcyclopropane-1-carboxamide are likely to play an important role in the development of new therapeutic agents.